2-Ethyl-2-(sulfanylmethyl)butan-1-ol

• Molecular Formula: C7H16OS
• Molecular Weight: 148.27 g/mol
• IUPAC Name: 2-ethyl-2-(sulfanylmethyl)butan-1-ol
• InChI: InChI=1S/C7H16OS/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H3
• InChI Key: GSCQLJTUGGKXPS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CO)CS

Description

2-Ethyl-2-(sulfanylmethyl)butan-1-ol (CAS No: 89851-34-3) is an organic chemical compound with the molecular formula C7H16OS and a molecular weight of 148.27 g/mol . This molecule features a branched-chain butanol structure with a sulfanylmethyl functional group, which combines alcohol and thiol characteristics in one molecule, offering researchers a versatile building block for chemical synthesis . The presence of both hydroxy and sulfanyl groups provides two distinct reactive sites, enabling its use in nucleophilic reactions, the formation of thioethers, and participation in condensation reactions, similar to those seen in the synthesis of ethyl 2-[(alkylsulfanyl)methyl]-3-oxobutanoates . Compounds with branched alkyl chains similar to this one, such as 2-Ethyl-1-butanol, are known to disrupt crystallization and result in very low freezing points, making them and their derivatives valuable in applications like specialty lubricants and plasticizers where viscosity and low-temperature performance are critical . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic uses. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment. For specific handling and storage information, please refer to the Safety Data Sheet. The product may require cold-chain transportation .

Structural Significance and Multifunctionality of 2 Ethyl 2 Sulfanylmethyl Butan 1 Ol

2-Ethyl-2-(sulfanylmethyl)butan-1-ol is a fascinating molecule characterized by a quaternary carbon center, a primary alcohol, and a thiol group. This unique combination of features within a compact branched structure imparts a high degree of multifunctionality, making it a compelling target for synthetic chemists and material scientists. The presence of both a hydroxyl (-OH) and a sulfanylmethyl (-CH₂SH) group opens up a wide array of possibilities for chemical transformations and applications. numberanalytics.comsolubilityofthings.com

The multifunctionality of organic compounds is a cornerstone of modern chemical research, allowing for the development of complex molecular architectures and materials with tailored properties. nih.gov In 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, the alcohol and thiol groups can undergo a variety of reactions, either independently or in concert, leading to the synthesis of diverse derivatives.

Interactive Table: Physicochemical Properties of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol

Property	Value	Source
Molecular Formula	C₇H₁₆OS	PubChem
Molecular Weight	148.27 g/mol	PubChem
IUPAC Name	2-ethyl-2-(sulfanylmethyl)butan-1-ol	PubChem
InChI Key	N/A	N/A
Canonical SMILES	CCC(CC)(CO)CS	PubChem

Importance of Branched Alcohol and Thiol Architectures in Molecular Design

Branched molecular architectures play a crucial role in determining the physical and chemical properties of organic compounds. wikipedia.org The branching in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, originating from its central quaternary carbon, is expected to influence its solubility, boiling point, and conformational flexibility. Such branched structures are known to disrupt crystal packing, often leading to lower melting points and increased solubility in organic solvents. wikipedia.org

The presence of both alcohol and thiol functionalities further enhances the molecular design possibilities. masterorganicchemistry.commasterorganicchemistry.com Alcohols are well-known for their ability to form hydrogen bonds and act as both hydrogen bond donors and acceptors, influencing intermolecular interactions and material properties. siue.edu Thiols, the sulfur analogs of alcohols, exhibit distinct reactivity, including their propensity for oxidation to form disulfide bonds and their strong coordination with metal ions. masterorganicchemistry.com The interplay of these two functional groups in a single molecule offers a rich platform for creating novel materials and catalysts.

Current Research Landscape and Gaps for Systems Possessing Quaternary Carbon Centers with Proximal Alcohol and Thiol Functions

The synthesis of molecules containing quaternary carbon centers, particularly those bearing multiple functional groups, remains a significant challenge in organic synthesis. nih.govnih.govrsc.org These sterically congested centers are found in numerous natural products and pharmaceutically active compounds, making their efficient construction a highly sought-after goal. rsc.orgacs.org

While there is extensive research on the synthesis and application of molecules with either alcohol or thiol groups, there appears to be a noticeable gap in the literature concerning small molecules that, like 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, possess a quaternary carbon atom with both a primary alcohol and a thiolmethyl group in close proximity. This specific arrangement could lead to unique intramolecular interactions and reactivity patterns that have yet to be thoroughly explored. The lack of detailed studies on this compound and its analogs represents an opportunity for new research avenues in synthetic methodology and materials science.

Overview of Research Objectives and Scope for 2 Ethyl 2 Sulfanylmethyl Butan 1 Ol Investigations

Reactivity Profiles of the Primary Alcohol Functionality

The primary alcohol group in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is a versatile site for various chemical transformations. Its reactivity is influenced by the steric hindrance imposed by the adjacent quaternary carbon.

Primary alcohols are readily converted into esters and ethers under appropriate conditions.

Esterification: The reaction of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol with carboxylic acids or their derivatives (such as acid chlorides or anhydrides) in the presence of an acid catalyst yields the corresponding ester. The Fischer esterification, a common method, involves heating the alcohol with a carboxylic acid in the presence of a strong acid catalyst like sulfuric acid.

A representative esterification reaction is as follows:

Reactants: 2-Ethyl-2-(sulfanylmethyl)butan-1-ol and Acetic Anhydride

Conditions: Pyridine, room temperature

Product: (2-Ethyl-2-(sulfanylmethyl)butyl) acetate (B1210297)

Etherification: The Williamson ether synthesis provides a pathway to ethers by reacting the corresponding alkoxide with an alkyl halide. The alkoxide of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol can be formed by treatment with a strong base like sodium hydride.

Below is a table summarizing typical etherification conditions:

Etherification Method	Reagents	Typical Conditions
Williamson Ether Synthesis	1. Sodium Hydride (NaH) 2. Alkyl Halide (e.g., CH₃I)	Anhydrous solvent (e.g., THF), 0 °C to room temperature
Acid-Catalyzed Dehydration	Concentrated H₂SO₄	High temperatures (often leads to elimination)

The primary alcohol functionality can be selectively oxidized to either an aldehyde or a carboxylic acid, depending on the choice of oxidizing agent and reaction conditions.

Oxidation to Aldehyde: Milder oxidizing agents are required to stop the oxidation at the aldehyde stage. Reagents such as Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) in an anhydrous solvent like dichloromethane (B109758) are effective for this transformation.

Oxidation to Carboxylic Acid: Stronger oxidizing agents, typically in aqueous media, will oxidize the primary alcohol to a carboxylic acid. Common reagents for this include potassium permanganate (B83412) (KMnO₄) or chromic acid (generated from CrO₃ and H₂SO₄).

The following table outlines selective oxidation pathways:

Desired Product	Oxidizing Agent	Solvent
2-Ethyl-2-(sulfanylmethyl)butanal	Pyridinium chlorochromate (PCC)	Dichloromethane (CH₂Cl₂)
2-Ethyl-2-(sulfanylmethyl)butanoic acid	Potassium permanganate (KMnO₄)	Basic aqueous solution, followed by acid workup

Dehydroxylative functionalization involves the replacement of the hydroxyl group with another functional group. In the context of forming a C-S bond, this would transform the alcohol into a thioether or other sulfur-containing moiety. While direct dehydroxylative sulfanylation of this specific alcohol is not widely documented, general methods for this transformation exist. One common strategy involves the activation of the alcohol, for instance, by converting it into a good leaving group like a tosylate or mesylate, followed by nucleophilic substitution with a thiol or its conjugate base.

The formation of α-oxy radicals from alcohols can be initiated by various methods, including hydrogen atom abstraction by a potent radical initiator. These radicals are key intermediates in a range of synthetic transformations. For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, the α-oxy radical would be centered on the carbon bearing the hydroxyl group. The subsequent reactivity of this radical would depend on the specific reaction conditions and the presence of other reagents.

Reactivity Profiles of the Primary Thiol Functionality

The primary thiol group is known for its nucleophilicity and its susceptibility to oxidation.

Thiol groups are excellent nucleophiles and readily participate in S-alkylation reactions to form thioethers. This can be achieved by treating 2-Ethyl-2-(sulfanylmethyl)butan-1-ol with a base to deprotonate the thiol, forming a thiolate, which then reacts with an alkyl halide. The choice of base is crucial to avoid deprotonation of the alcohol. A mild base is generally sufficient for deprotonating the more acidic thiol.

A typical thioetherification is outlined below:

Reaction	Reagents	Product
S-Alkylation	1. Mild Base (e.g., NaHCO₃) 2. Alkyl Halide (e.g., CH₃CH₂Br)	2-Ethyl-2-((ethylthio)methyl)butan-1-ol

Controlled Oxidation to Disulfides, Sulfoxides, and Sulfones

The sulfur atom in the thiol group of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is susceptible to oxidation, yielding different products depending on the nature and stoichiometry of the oxidizing agent. This controlled oxidation is a fundamental transformation in organosulfur chemistry. chemistrysteps.com

Mild oxidizing agents, such as iodine (I₂) or exposure to atmospheric oxygen, typically facilitate the oxidative coupling of two thiol molecules to form a disulfide. This reaction proceeds via a thiyl radical or thiolate intermediate, resulting in the formation of a stable S-S bond, often referred to as a disulfide bridge. chemistrysteps.com This transformation is a key process in protein chemistry for stabilizing structures. chemistrysteps.com

Stronger oxidizing agents can further oxidize the sulfur atom. The use of reagents like hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA) can convert the thiol or the corresponding sulfide (B99878) into a sulfoxide (B87167) (R-SO-R'). researchgate.net Upon further oxidation with an excess of a strong oxidant, the sulfoxide can be converted to a sulfone (R-SO₂-R'). dntb.gov.uaorganic-chemistry.org The selective synthesis of sulfoxides from sulfides is a significant transformation in organic synthesis, as sulfoxides are crucial intermediates in the production of pharmaceuticals and agrochemicals. researchgate.net The oxidation state of sulfur can be precisely controlled by the choice of reagent and reaction conditions.

Oxidizing Agent	Typical Product	Sulfur Oxidation State
I₂, Air (O₂)	Disulfide	-1
Hydrogen Peroxide (H₂O₂, 1 equiv.)	Sulfoxide	0
m-CPBA (1 equiv.)	Sulfoxide	0
Hydrogen Peroxide (H₂O₂, >2 equiv.)	Sulfone	+2
Potassium Permanganate (KMnO₄)	Sulfone	+2

Nucleophilic Additions and Substitutions (e.g., "Click" Reactions)

The thiol group of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is inherently nucleophilic. Its reactivity is significantly enhanced upon deprotonation to form the corresponding thiolate anion (RS⁻), which is an excellent nucleophile. masterorganicchemistry.com Thiols are generally more acidic than alcohols, meaning the thiol group can be selectively deprotonated in the presence of the alcohol function. chemistrysteps.commasterorganicchemistry.com This thiolate can readily participate in nucleophilic substitution reactions (Sₙ2) with alkyl halides to form thioethers (sulfides). masterorganicchemistry.comlibretexts.org

A prominent example of the nucleophilic addition capability of thiols is the thiol-ene "click" reaction. This reaction involves the addition of a thiol across a carbon-carbon double bond (an "ene"). It can be initiated either by a radical mechanism (often using photoinitiators and UV light) or by a nucleophilic mechanism (catalyzed by a base). rsc.orgresearchgate.net The base-catalyzed Michael addition of a thiol to an electron-deficient alkene is a highly efficient and atom-economical process. researchgate.net These "click" reactions are known for their high yields, stereoselectivity, tolerance of a wide range of functional groups, and mild reaction conditions. rsc.orgnih.gov The versatility of this reaction allows for the straightforward functionalization of molecules and the synthesis of complex architectures. nih.gov

Reaction Type	"Ene" Partner	Initiation Method	Product
Radical Thiol-Ene	Alkene, Alkyne	UV light, Photoinitiator (e.g., DMPA)	Thioether
Nucleophilic Thiol-Ene (Michael Addition)	Electron-deficient alkene (e.g., acrylate, maleimide)	Base (e.g., amine)	Thioether
Nucleophilic Substitution (Sₙ2)	Alkyl Halide (e.g., R-Br, R-I)	Base (to form thiolate)	Thioether

Radical Reactions Involving Thiyl Radicals and Their Pathways

The relatively weak sulfur-hydrogen bond in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol (bond dissociation energy ~365 kJ/mol) allows for facile homolytic cleavage to generate a thiyl radical (RS•). dundee.ac.uk These sulfur-centered radicals are versatile reactive intermediates in organic synthesis. dundee.ac.uk Thiyl radicals can be generated through various methods, including photochemical cleavage of S-H or S-S bonds, or by hydrogen atom abstraction from the thiol using a radical initiator such as azobisisobutyronitrile (AIBN). dundee.ac.ukmdpi.com

Once formed, the thiyl radical can engage in several reaction pathways. A primary pathway is the addition to unsaturated carbon-carbon bonds, which is the key step in the radical-mediated thiol-ene reaction. dundee.ac.uk This process is typically a chain reaction, involving propagation steps where the initial thiyl radical adds to an alkene to form a carbon-centered radical, which then abstracts a hydrogen atom from another thiol molecule, regenerating the thiyl radical. Thiyl radicals can also participate in hydrogen atom transfer (HAT) reactions, abstracting hydrogen atoms from C-H bonds, which can lead to protein degradation in biological contexts. nih.gov Furthermore, these radicals can be involved in cyclization reactions if an unsaturated moiety is present elsewhere in the molecule. dundee.ac.uk

Generation Method	Radical Intermediate	Common Reaction Pathways
Photolysis (UV light)	Thiyl Radical (RS•)	Addition to Alkenes/Alkynes
Thermal Initiator (e.g., AIBN)	Thiyl Radical (RS•)	Hydrogen Atom Transfer (HAT)
One-electron redox processes	Thiyl Radical (RS•)	Intramolecular Cyclization

Interplay and Synergy Between Alcohol and Thiol Functions

The coexistence of hydroxyl and sulfhydryl groups within 2-Ethyl-2-(sulfanylmethyl)butan-1-ol allows for unique chemical behaviors that are not simply the sum of the individual functionalities. The proximity of these groups can lead to intramolecular interactions, influence selectivity in reactions, and enable cooperative catalytic effects.

Intramolecular Cyclization Pathways and Ring-Closing Reactions

The structure of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, with its alcohol and thiol groups separated by four carbon atoms, is amenable to intramolecular cyclization to form a six-membered heterocyclic ring. Such ring-closing reactions can be triggered under various conditions. For instance, in the presence of a suitable dehydrating agent or under specific oxidation conditions, an intramolecular reaction could lead to the formation of a cyclic thioether or a related structure. Oxidative ring-closure mechanisms, which may proceed through intermediates like sulphenyl halides, have been studied for other types of thiol-containing compounds and could potentially be applied here. rsc.org Radical-mediated cyclizations, initiated by the formation of a thiyl radical, could also provide a pathway to cyclic products if an appropriate radical acceptor is present or can be formed within the molecule. dundee.ac.uk

Chemo- and Regioselectivity in Reactions Involving Both Functional Groups

When 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is subjected to reaction conditions that can affect both the alcohol and thiol groups, the inherent differences in their reactivity lead to chemo- and regioselectivity. The thiol group is significantly more acidic (pKa ≈ 10-11) than the primary alcohol group (pKa ≈ 16-17). chemistrysteps.commasterorganicchemistry.com Consequently, in the presence of a base, the thiol will be preferentially deprotonated to form the thiolate. This allows for selective functionalization at the sulfur atom. For example, reaction with one equivalent of an alkyl halide in the presence of a base will almost exclusively yield the thioether, leaving the alcohol group untouched.

Similarly, the thiolate anion is a much stronger nucleophile than the neutral alcohol. This difference in nucleophilicity ensures that reactions with electrophiles occur selectively at the sulfur center under basic or neutral conditions. Achieving selective reaction at the alcohol oxygen would typically require protection of the more reactive thiol group or activation of the alcohol under specific conditions.

Property	Thiol Group (-SH)	Alcohol Group (-OH)	Implication for Selectivity
Acidity (pKa)	~10-11	~16-17	Selective deprotonation of thiol with base.
Nucleophilicity	High (especially as RS⁻)	Moderate	Preferential reaction of thiol/thiolate with electrophiles.
Oxidation	Easily oxidized (to disulfide, sulfoxide, sulfone)	Oxidized under stronger conditions (to aldehyde/acid)	Selective oxidation of sulfur is readily achievable.

Cooperative Effects in Catalysis and Reaction Kinetics

The bifunctional nature of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol makes it an interesting candidate for applications in cooperative catalysis, where both functional groups participate in activating substrates and lowering the energy barrier of a reaction. rsc.orgethz.ch In a catalytic cycle, the thiol or thiolate could coordinate to a metal center, while the nearby alcohol group could act as a general acid/base catalyst, a proton shuttle, or a hydrogen-bond donor to activate a reactant. nih.govacs.org

This dual activation mechanism, where one functional group activates the nucleophile and the other activates the electrophile, can lead to significant rate enhancements compared to catalysis by monofunctional molecules. rsc.org For example, in metal-ligand cooperation, a thiolate ligand can accept a proton from a substrate's hydroxyl group while the metal center interacts with another part of the substrate, facilitating bond activation through a low-energy transition state. nih.govacs.org The ability of the two functional groups in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol to work in concert can thus provide unique catalytic activity and influence reaction kinetics in a synergistic manner. nih.gov

Influence of the Quaternary Carbon Center on Reactivity

The reactivity of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is profoundly influenced by the neopentyl-like arrangement of its core. This arrangement, where the primary alcohol and thiol functionalities are attached to a quaternary carbon, introduces substantial steric bulk and specific electronic effects that govern the lability of the C-O and C-S bonds.

The most significant factor controlling the reactivity of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is the severe steric hindrance imposed by the quaternary carbon center. This steric bulk dramatically affects the rates of bimolecular nucleophilic substitution (Sₙ2) reactions at the α-carbon of both the alcohol and thiol functionalities.

In an Sₙ2 reaction, the nucleophile must approach the electrophilic carbon from the backside, opposite to the leaving group. researchgate.netiupac.org For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, the two ethyl groups and the sulfanylmethyl/hydroxymethyl group create a congested environment that effectively shields this backside access. masterorganicchemistry.com This steric congestion destabilizes the crowded five-coordinate transition state, significantly increasing the activation energy and thus drastically reducing the reaction rate. egyankosh.ac.in

Studies on analogous neopentyl systems have quantified this effect. For instance, neopentyl bromide, which shares the same quaternary carbon arrangement, reacts approximately 100,000 times slower than ethyl bromide in Sₙ2 reactions. numberanalytics.com This profound rate reduction is a hallmark of sterically hindered substrates. iupac.org Consequently, direct displacement of the -OH or -SH groups (or their activated derivatives) via an Sₙ2 mechanism is highly improbable for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

This steric hindrance also dictates stereoselectivity. While a classic Sₙ2 reaction proceeds with an inversion of stereochemistry, the near-impossibility of this pathway for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol means that reactions requiring nucleophilic substitution at the α-carbon will likely proceed through alternative, non-stereospecific or retention pathways, such as those involving carbocation intermediates.

Table 1: Relative Rates of Sₙ2 Reactions for Various Alkyl Substrates

Substrate Type	Example	Relative Rate	Reason for Rate Difference
Methyl	CH₃-Br	~30	Minimal steric hindrance.
Primary (1°)	CH₃CH₂-Br	1	Baseline for comparison; slight steric hindrance.
Secondary (2°)	(CH₃)₂CH-Br	0.02	Increased steric hindrance from two alkyl groups.
Tertiary (3°)	(CH₃)₃C-Br	~0 (No Sₙ2 reaction)	Complete steric blocking of backside attack.
Neopentyl-type (1°)	(CH₃)₃CCH₂-Br	0.00001	Severe steric hindrance from the adjacent quaternary carbon. numberanalytics.com

The quaternary carbon center also exerts electronic effects, primarily through induction. The two ethyl groups attached to the central carbon are electron-donating. This positive inductive effect (+I) pushes electron density towards the central carbon and, subsequently, towards the -CH₂OH and -CH₂SH groups. youtube.comyoutube.com

This electron donation can influence bond lability in several ways:

Ground State Destabilization: The increased electron density on the already electron-rich oxygen and sulfur atoms can lead to minor electronic repulsion, potentially weakening the C-O and C-S bonds, although this effect is generally considered minor compared to steric factors.

Carbocation Stabilization: The most significant electronic effect is the ability of the alkyl groups to stabilize any potential carbocation that forms upon cleavage of the C-O or C-S bond. youtube.com Although the initial carbocation formed would be primary (on the -CH₂⁺ group), which is inherently unstable, the electron-donating nature of the surrounding alkyl groups provides some stabilization and, more importantly, facilitates rearrangement to a more stable carbocation.

The sulfur atom in the sulfanylmethyl group is less electronegative and more polarizable than the oxygen in the hydroxymethyl group. acs.org This makes the C-S bond longer and weaker than the C-O bond. The thiol group is also more acidic than the alcohol group, meaning it can be more readily deprotonated to form a thiolate anion (RS⁻), which is an excellent nucleophile. youtube.comacs.org

Chiral Synthesis Approaches for Enantiomerically Pure 2-Ethyl-2-(sulfanylmethyl)butan-1-ol

The construction of the sterically congested quaternary stereocenter in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, which bears an ethyl, a hydroxymethyl, and a sulfanylmethyl group, requires sophisticated asymmetric synthetic methodologies. Two principal strategies are employed to achieve high enantiomeric purity: asymmetric induction at the quaternary carbon center and enantioselective functionalization of prochiral precursors.

Asymmetric Induction Strategies for the Quaternary Carbon Center

The creation of a chiral quaternary carbon with high enantioselectivity is a formidable challenge in organic synthesis. For a molecule like 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, this involves the stereocontrolled formation of one of the carbon-carbon or carbon-sulfur bonds at the C2 position.

One plausible approach involves the use of chiral auxiliaries . These are chiral molecules that are temporarily incorporated into the synthetic route to direct the stereochemical outcome of a key bond-forming step. For instance, a prochiral precursor such as 2-ethyl-2-formylbutanoic acid could be coupled with a chiral auxiliary, for example, an Evans oxazolidinone. The resulting chiral imide can then undergo a stereoselective reaction, such as alkylation or reduction of the formyl group, where the bulky chiral auxiliary effectively shields one face of the molecule, forcing the incoming reagent to attack from the less hindered side. Subsequent removal of the auxiliary would yield the desired enantiomer of a precursor to 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

Another powerful strategy is asymmetric catalysis . Chiral catalysts, often metal complexes with chiral ligands or organocatalysts, can create a chiral environment around the substrate, leading to the preferential formation of one enantiomer. For the synthesis of the target molecule, a potential route could involve the asymmetric conjugate addition of a thiol to an α,β-unsaturated aldehyde or ester precursor. Chiral phosphine (B1218219) catalysts, for instance, have been shown to be effective in mediating the γ-addition of nucleophiles to activated alkenes, a strategy that could be adapted for the construction of the quaternary center with concomitant introduction of the sulfanylmethyl group.

A hypothetical catalytic cycle for a phosphine-catalyzed asymmetric γ-addition of a thiol to an appropriately substituted α,β-unsaturated aldehyde is depicted below:

Step	Description
1	The chiral phosphine catalyst adds to the β-position of the α,β-unsaturated aldehyde, forming a phosphonium (B103445) enolate intermediate.
2	The thiol nucleophile attacks the γ-position of the intermediate in a stereocontrolled manner, directed by the chiral environment of the catalyst.
3	The catalyst is eliminated, regenerating the active catalyst and yielding the enantioenriched product containing the newly formed quaternary stereocenter.

Enantioselective Functionalization of Prochiral Precursors

An alternative to building the quaternary center from scratch is to start with a prochiral molecule and introduce the chirality through a desymmetrization reaction. A suitable prochiral precursor for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol could be 2,2-diethylmalonic acid or a derivative thereof.

One strategy could involve an enzymatic desymmetrization . Lipases, for example, are known to catalyze the enantioselective hydrolysis of prochiral diesters. Treatment of diethyl 2,2-diethylmalonate with a suitable lipase (B570770) could selectively hydrolyze one of the two enantiotopic ester groups, yielding a chiral monoester. This monoester could then be further elaborated through reduction and functional group manipulations to afford the target molecule.

Another approach is the enantioselective reduction of a prochiral ketone . A precursor like 2-ethyl-2-(sulfanylmethyl)butanal could be synthesized. The subsequent reduction of the aldehyde to the primary alcohol would not affect the existing quaternary center. However, if a prochiral diketone precursor were available, its enantioselective reduction using a chiral reducing agent, such as a borane (B79455) complex with a chiral oxazaborolidine catalyst (Corey-Bakshi-Shibata reduction), could establish the stereochemistry of a related chiral center, which could then be used to direct the formation of the quaternary center.

Stereochemical Outcomes of Reactions

The stereochemical integrity of the quaternary center in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol during subsequent chemical transformations is of utmost importance. Reactions at or adjacent to this stereocenter can proceed with either retention or inversion of configuration, and the potential for racemization must be carefully assessed.

Retention vs. Inversion of Configuration at Functionalized Carbon Centers

Reactions involving nucleophilic substitution at the carbon atom bearing the hydroxyl or sulfanylmethyl group, or at the quaternary carbon itself if a suitable leaving group were present, are governed by the reaction mechanism.

SN2 reactions , which proceed through a backside attack by the nucleophile, invariably lead to an inversion of configuration at the reacting stereocenter. For example, the Mitsunobu reaction, a well-established method for converting alcohols to other functional groups, is known to proceed with inversion of stereochemistry. wikipedia.orgnih.gov If enantiomerically pure 2-Ethyl-2-(sulfanylmethyl)butan-1-ol were subjected to a Mitsunobu reaction with a suitable nucleophile to displace the hydroxyl group, the resulting product would have the opposite configuration at the C1 carbon. However, direct SN2 displacement at the sterically hindered neopentyl-like quaternary carbon (C2) is highly unlikely.

SN1 reactions , on the other hand, proceed through a planar carbocation intermediate. This allows the nucleophile to attack from either face, leading to a mixture of retention and inversion products, often resulting in racemization . Given the tertiary nature of the quaternary carbon in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, conditions that favor carbocation formation (e.g., strongly acidic media) could lead to loss of stereochemical purity.

The table below summarizes the expected stereochemical outcomes for different reaction types at the functionalized carbons of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

Reaction Type	Functional Group	Expected Stereochemical Outcome
Mitsunobu Reaction	-CH2OH	Inversion of configuration at C1
Tosylation followed by SN2	-CH2OH	Inversion of configuration at C1
Acid-catalyzed dehydration	-CH2OH	Potential for rearrangement and racemization
Nucleophilic substitution at C2	-CH2SH	Highly disfavored due to steric hindrance

Assessment of Racemization Pathways under Reaction Conditions

The chiral integrity of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol can be compromised under certain reaction conditions, leading to racemization, which is the formation of an equal mixture of both enantiomers.

A primary pathway for racemization of chiral alcohols is through the formation of a carbocation intermediate under acidic conditions . libretexts.org Protonation of the hydroxyl group of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol would generate a good leaving group (water). Although the formation of a primary carbocation at C1 is unfavorable, rearrangement to a more stable tertiary carbocation at C2 is a distinct possibility, especially at elevated temperatures. This planar tertiary carbocation could then be attacked by water from either side, leading to a racemic mixture of the starting alcohol.

It is crucial to consider the potential for racemization when planning any chemical transformation of enantiomerically enriched 2-Ethyl-2-(sulfanylmethyl)butan-1-ol. Reaction conditions, such as temperature, pH, and the nature of the solvent, must be carefully chosen to preserve the stereochemical purity of the molecule. For instance, reactions that proceed under neutral or mildly basic conditions and at lower temperatures are generally preferred to minimize the risk of racemization. st-andrews.ac.uk

Advanced Spectroscopic and Analytical Characterization Methodologies

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

High-Resolution NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules like 2-Ethyl-2-(sulfanylmethyl)butan-1-ol. A comprehensive NMR analysis would involve a suite of one-dimensional (1D) and two-dimensional (2D) experiments.

1D NMR (¹H and ¹³C):

¹H NMR spectroscopy would provide information on the number of different proton environments, their chemical shifts (δ), spin-spin coupling patterns (J-coupling), and integration (proton count). Key expected signals would include a triplet for the methyl protons of the ethyl groups, a quartet for the methylene (B1212753) protons of the ethyl groups, singlets for the methylene protons adjacent to the sulfur and oxygen atoms, and broad singlets for the hydroxyl (-OH) and thiol (-SH) protons, the latter of which are exchangeable with D₂O.

¹³C{¹H} NMR spectroscopy would reveal the number of unique carbon environments. Expected signals would include those for the methyl and methylene carbons of the ethyl groups, the quaternary carbon, and the methylene carbons bonded to the sulfur and oxygen atoms.

2D NMR Techniques: To definitively assign all proton and carbon signals and confirm the connectivity of the molecule, a series of 2D NMR experiments would be crucial.

COSY (Correlation Spectroscopy): This experiment would reveal proton-proton couplings, helping to identify adjacent protons, such as those within the two ethyl groups. Cross-peaks would be expected between the methyl and methylene protons of each ethyl group.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms. It would be used to assign the carbon signal for each protonated carbon atom based on the already assigned proton spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. This is critical for identifying the connectivity around the non-protonated quaternary carbon, linking it to the ethyl groups and the sulfanylmethyl and hydroxymethyl moieties.

NOESY (Nuclear Overhauser Effect Spectroscopy): This technique can provide information about the spatial proximity of protons, which can be useful in determining the preferred conformation of the molecule in solution.

A hypothetical data table summarizing the expected NMR signals is presented below.

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key HMBC Correlations (¹H → ¹³C)
CH₃ (ethyl)	Triplet	~8-12	Quaternary C, Methylene C (ethyl)
CH₂ (ethyl)	Quartet	~25-35	Quaternary C, Methyl C (ethyl)
Quaternary C	-	~40-50	-
CH₂-S	Singlet	~30-40	Quaternary C
CH₂-O	Singlet	~60-70	Quaternary C
OH	Broad Singlet	-	CH₂-O
SH	Broad Singlet	-	CH₂-S

Note: The chemical shift values are estimates and would need to be confirmed by experimental data.

High-Resolution Mass Spectrometry for Molecular Formula Confirmation and Reaction Monitoring

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition and monitoring the synthesis of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

Molecular Formula Confirmation: By measuring the mass-to-charge ratio (m/z) of the molecular ion with high accuracy (typically to four or five decimal places), HRMS can definitively confirm the molecular formula, C₇H₁₆OS. Techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) would be suitable for this analysis. The experimentally determined exact mass would be compared to the theoretically calculated mass.

Reaction Monitoring: HRMS can be coupled with liquid chromatography (LC-HRMS) to monitor the progress of the synthesis of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, identifying reactants, intermediates, products, and byproducts in the reaction mixture.

A summary of expected HRMS data is provided in the table below.

Ion	Calculated Exact Mass	Observed Exact Mass	Fragmentation Pathway
[M+H]⁺ (C₇H₁₇OS⁺)	149.1000	To be determined	-
[M+Na]⁺ (C₇H₁₆OSNa⁺)	171.0819	To be determined	-
[M-H₂O+H]⁺ (C₇H₁₅S⁺)	131.0894	To be determined	Loss of water
[M-CH₂SH+H]⁺ (C₆H₁₃O⁺)	101.0966	To be determined	Cleavage of C-C bond

Vibrational Spectroscopy (FT-IR, Raman) for Functional Group Identification and Reaction Progress

Vibrational spectroscopy techniques, including Fourier-Transform Infrared (FT-IR) and Raman spectroscopy, are used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

FT-IR Spectroscopy: This technique would be used to confirm the presence of the hydroxyl (-OH) and thiol (-SH) groups. A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching vibration. The S-H stretching vibration would be expected to appear as a weaker, sharper band in the range of 2550-2600 cm⁻¹. Other key absorptions would include C-H stretching (2850-3000 cm⁻¹), C-O stretching (~1050 cm⁻¹), and C-S stretching (600-800 cm⁻¹).

Raman Spectroscopy: Raman spectroscopy provides complementary information to FT-IR. The S-H and C-S bonds often give rise to strong, easily identifiable Raman signals. This technique would be particularly useful for confirming the presence of the thiol group and the carbon-sulfur bond.

The progress of a reaction to synthesize this compound could be monitored by observing the appearance of the characteristic -OH and -SH bands and the disappearance of reactant-specific bands.

Functional Group	FT-IR Frequency (cm⁻¹)	Raman Shift (cm⁻¹)	Vibrational Mode
O-H	3200-3600 (broad)	3200-3600 (weak)	Stretching
S-H	2550-2600 (weak, sharp)	2550-2600 (strong)	Stretching
C-H	2850-3000	2850-3000	Stretching
C-O	~1050	Weak	Stretching
C-S	600-800	Strong	Stretching

X-ray Crystallography for Solid-State Structural Determination (for suitable derivatives)

X-ray crystallography provides the most definitive structural information, revealing the precise three-dimensional arrangement of atoms in a crystalline solid, including bond lengths, bond angles, and torsional angles.

As 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is a liquid at room temperature, it would first need to be converted into a suitable crystalline derivative. This could be achieved by reacting it with a reagent that introduces a rigid, planar group, which facilitates crystallization. Examples of such derivatives include benzoates, p-nitrobenzoates, or urethanes.

Once a suitable single crystal is obtained, X-ray diffraction analysis would yield a detailed structural model. This data would be invaluable for understanding intermolecular interactions in the solid state, such as hydrogen bonding involving the hydroxyl and thiol groups, which can influence the physical properties of the material. The crystallographic data would provide the ultimate confirmation of the molecular structure elucidated by spectroscopic methods.

Parameter	Expected Information from X-ray Crystallography
Unit Cell Dimensions	a, b, c, α, β, γ
Crystal System	e.g., Monoclinic, Orthorhombic
Space Group	Symmetry of the crystal lattice
Bond Lengths	Precise distances between atoms (e.g., C-C, C-O, C-S)
Bond Angles	Angles between bonded atoms (e.g., O-C-C, S-C-C)
Torsional Angles	Dihedral angles defining the molecular conformation
Hydrogen Bonding	Identification of intermolecular hydrogen bond donors and acceptors

Computational and Theoretical Investigations of 2 Ethyl 2 Sulfanylmethyl Butan 1 Ol

Quantum Chemical Calculations for Electronic Structure Analysis

Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule. By solving the Schrödinger equation, or an approximation of it, for a given molecular structure, we can obtain detailed information about its electronic distribution and energy levels. For a molecule like 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, these calculations can reveal insights into its reactivity, stability, and the behavior of its distinct functional groups: the primary alcohol (hydroxyl group) and the thiol (sulfhydryl group).

Frontier Molecular Orbital (FMO) theory is a key concept in predicting the chemical reactivity of a molecule. youtube.com It focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). youtube.comwikipedia.org The HOMO is the orbital from which a molecule is most likely to donate electrons, acting as a nucleophile, while the LUMO is the orbital that is most likely to accept electrons, acting as an electrophile. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is an important indicator of a molecule's kinetic stability. mdpi.com A larger gap suggests higher stability and lower reactivity, as it requires more energy to excite an electron from the HOMO to the LUMO. mdpi.com

For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, FMO analysis would likely indicate that the lone pair electrons on the sulfur and oxygen atoms contribute significantly to the HOMO, making these sites potential centers for nucleophilic attack. The LUMO would likely be distributed over the antibonding orbitals associated with the C-S and C-O bonds.

Table 1: Hypothetical Frontier Molecular Orbital Energies for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol

Molecular Orbital	Energy (eV)
HOMO	-9.5
LUMO	2.1

Note: Data is hypothetical and for illustrative purposes.

The distribution of electron density in a molecule is rarely uniform. Some atoms will have a partial positive charge (δ+) while others have a partial negative charge (δ-). This charge distribution can be calculated and visualized using electrostatic potential (ESP) maps. In an ESP map, regions of negative potential (typically colored red) indicate electron-rich areas that are susceptible to electrophilic attack, while regions of positive potential (typically colored blue) indicate electron-poor areas that are susceptible to nucleophilic attack.

For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, the ESP map would be expected to show negative potential around the oxygen and sulfur atoms due to their high electronegativity and lone pairs of electrons. The hydrogen atoms of the hydroxyl and sulfhydryl groups would exhibit a positive potential, making them potential sites for deprotonation.

Table 2: Hypothetical Mulliken Partial Charges for Selected Atoms in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol

Atom	Partial Charge (a.u.)
O (in -OH)	-0.75
H (in -OH)	+0.45
S (in -SH)	-0.15

Note: Data is hypothetical and for illustrative purposes.

The acid dissociation constant (Ka), or its logarithmic form pKa, is a measure of the acidity of a compound in a given solvent. Computational methods can be used to predict pKa values by calculating the Gibbs free energy change of the deprotonation reaction. This is a valuable tool for understanding how a molecule will behave in different chemical environments.

2-Ethyl-2-(sulfanylmethyl)butan-1-ol has two acidic protons: one on the hydroxyl group and one on the sulfhydryl group. In general, thiols are more acidic than alcohols. Therefore, it is expected that the pKa of the sulfhydryl group will be lower than that of the hydroxyl group.

Table 3: Hypothetical Predicted pKa Values for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol in Water

Functional Group	Predicted pKa
Hydroxyl (-OH)	17.5

Note: Data is hypothetical and for illustrative purposes.

Reaction Pathway Modeling and Kinetic Analysis

Computational chemistry can also be used to model the course of a chemical reaction, providing a detailed picture of the changes in energy and structure as reactants are converted into products. This involves identifying transition states and calculating the energy barriers of the reaction.

A transition state is a high-energy, transient configuration of atoms that exists along the reaction coordinate between reactants and products. researchgate.net The energy difference between the reactants and the transition state is the activation energy or energy barrier. A higher energy barrier corresponds to a slower reaction rate. Computational methods can be used to locate the geometry of the transition state and calculate its energy.

For a reaction involving 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, such as an oxidation or a substitution reaction, transition state calculations could be used to determine the most likely reaction mechanism and to predict the reaction rate.

Table 4: Hypothetical Energy Barriers for a Nucleophilic Substitution Reaction

Reaction Step	Energy Barrier (kcal/mol)
Nucleophilic attack on C-S	25.3

Note: Data is hypothetical and for illustrative purposes.

Reactions are typically carried out in a solvent, which can have a significant impact on the reaction pathway and energetics. Computational models can account for solvent effects in several ways. Implicit solvent models treat the solvent as a continuous medium with a given dielectric constant, while explicit solvent models include a number of individual solvent molecules in the calculation.

Table 5: Hypothetical Influence of Solvent Model on a Reaction Energy Barrier

Solvent Model	Calculated Energy Barrier (kcal/mol)
Gas Phase (no solvent)	30.5
Implicit (Water, PCM)	24.8

Note: Data is hypothetical and for illustrative purposes.

Conformational Analysis and Molecular Dynamics Simulations

Computational chemistry provides powerful tools for investigating the three-dimensional structure and dynamic behavior of molecules. For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, a molecule possessing both a hydroxyl (-OH) and a sulfhydryl (-SH) group, these methods can elucidate its structural preferences and how it behaves in different environments. Conformational analysis focuses on identifying the stable, low-energy arrangements of atoms (conformers), while molecular dynamics (MD) simulations track the atomic motions over time, offering a view of the molecule's flexibility and intermolecular interactions.

Preferred Conformations in Solution and Gas Phase

The spatial arrangement of the atoms in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is not static. Rotation around its single bonds, particularly the C-C, C-O, C-S, and C-SH bonds, gives rise to numerous conformations, each with a distinct potential energy. The goal of conformational analysis is to identify the most stable conformers, which correspond to minima on the potential energy surface. lumenlearning.comlibretexts.org

In the gas phase , theoretical calculations would model the molecule as an isolated entity, free from interactions with any solvent. Quantum mechanics (QM) methods, such as Density Functional Theory (DFT), are typically employed for this purpose to accurately calculate the electronic structure and energy of each conformation. digitellinc.com These calculations would likely reveal that the most stable gas-phase conformers are those that maximize stabilizing intramolecular interactions while minimizing repulsive steric clashes.

In the solution phase , the presence of solvent molecules significantly influences conformational preference. The polarity of the solvent is a key factor. In a non-polar solvent, intramolecular interactions remain dominant. However, in a polar, protic solvent like water or ethanol, the molecule's -OH and -SH groups can form intermolecular hydrogen bonds with the solvent. This competition between intramolecular and intermolecular hydrogen bonding can alter the conformational equilibrium, potentially stabilizing conformers that are less favored in the gas phase. Computational models account for this by using either explicit solvent models, where individual solvent molecules are included in the simulation, or implicit solvent models (continuum models), which represent the solvent as a continuous medium with a specific dielectric constant. mdpi.com

A hypothetical conformational analysis of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol would involve systematically rotating key dihedral angles, performing geometry optimization for each resulting structure, and calculating their relative energies. The results of such a study could be summarized in a data table.

Table 1: Hypothetical Relative Energies of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol Conformers This table is for illustrative purposes and represents the type of data generated from a computational conformational analysis.

Conformer	Key Dihedral Angles (Hypothetical)	Relative Energy (Gas Phase, kcal/mol)	Relative Energy (Aqueous Solution, kcal/mol)	Description
A	O-C-C-S: anti; H-O-C-C: gauche	0.00 (Global Minimum)	0.45	Extended structure with potential for weak intramolecular O-H···S hydrogen bond.
B	O-C-C-S: gauche; H-O-C-C: anti	0.85	0.20	Compact structure, potentially stabilized by solvent interactions.
C	O-C-C-S: anti; H-O-C-C: anti	1.50	1.65	Higher energy due to steric repulsion between ethyl groups and sulfanylmethyl group.

Intramolecular Hydrogen Bonding and Steric Interactions

The conformational landscape of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is primarily dictated by a balance between two opposing forces: stabilizing intramolecular hydrogen bonds and destabilizing steric interactions.

Intramolecular Hydrogen Bonding: The presence of a hydrogen bond donor (the hydroxyl group, -OH) and a potential hydrogen bond acceptor (the sulfur atom of the sulfanylmethyl group, -SH) allows for the possibility of an intramolecular hydrogen bond (O-H···S). While sulfur is a weaker hydrogen bond acceptor than oxygen, this interaction can still provide a stabilizing effect of several kcal/mol. perlego.com The existence and strength of this bond would be highly dependent on the geometry of the conformer, requiring a specific orientation that brings the hydroxyl hydrogen and the sulfur atom into close proximity. Computational methods can verify the presence of a hydrogen bond by analyzing bond lengths, bond angles, and electron density distributions.

Steric Interactions: The central carbon atom of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is a quaternary center, bonded to two ethyl groups, a hydroxymethyl group, and a sulfanylmethyl group. This crowded arrangement leads to significant steric hindrance (also known as van der Waals repulsion). utdallas.edu Conformations that place the bulky ethyl groups and the sulfanylmethyl group too close to each other would be energetically unfavorable. libretexts.org For example, an eclipsed conformation along the central C-C bonds would be significantly higher in energy than a staggered conformation. libretexts.org The interplay between the drive to form a stabilizing hydrogen bond and the need to avoid steric clashes is the critical factor determining the molecule's preferred shape.

Quantitative Structure-Activity/Property Relationship (QSAR/QSPR) Studies for Reactivity Predictions

Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) studies are computational methodologies that aim to correlate the structural or physicochemical properties of a series of compounds with their biological activity or physical properties, respectively. mdpi.comresearchgate.net For 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, a QSAR/QSPR study could be hypothetically developed to predict its reactivity in specific chemical reactions, such as oxidation of the thiol group or nucleophilic substitution at the alcohol. libretexts.orgwikipedia.org

The development of a QSAR/QSPR model involves several key steps:

Data Set Compilation: A dataset of structurally related compounds with measured reactivity data (e.g., reaction rate constants) is required. For predicting the reactivity of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol, this dataset would ideally include other bifunctional thioalcohols.

Descriptor Calculation: For each molecule in the dataset, a set of numerical parameters, known as molecular descriptors, are calculated. These descriptors quantify various aspects of the molecular structure and properties.

Model Development: Statistical methods, such as Multiple Linear Regression (MLR) or machine learning algorithms (e.g., Artificial Neural Networks), are used to build a mathematical equation that links the descriptors to the observed reactivity. researchgate.netnih.gov

Model Validation: The predictive power of the model is rigorously tested using statistical metrics and external datasets to ensure its reliability.

Molecular descriptors are typically categorized as follows:

Constitutional (1D/2D): Based on the molecular formula and connectivity, such as molecular weight, atom counts, and topological indices.

Geometrical (3D): Derived from the 3D structure of the molecule, including molecular surface area and volume.

Quantum-Chemical: Calculated using quantum mechanics, these descriptors provide information about the electronic properties of the molecule, such as orbital energies (HOMO/LUMO), atomic charges, and dipole moment. ijprems.com

Physicochemical: Properties like lipophilicity (logP) and polarizability.

A hypothetical QSPR study to predict the rate constant (log k) for the oxidation of the thiol group in a series of substituted thioalcohols might utilize the descriptors shown in the table below.

Table 2: Illustrative Molecular Descriptors for a Hypothetical QSPR Study This table presents a selection of descriptors that could be used to build a model for predicting the reactivity of compounds like 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

Descriptor Type	Descriptor Name	Description	Relevance to Reactivity
Quantum-Chemical	EHOMO (Energy of Highest Occupied Molecular Orbital)	Represents the ability to donate electrons.	Higher EHOMO values often correlate with increased susceptibility to oxidation.
Quantum-Chemical	Partial Charge on Sulfur Atom (qS)	The calculated electronic charge on the sulfur atom.	Influences the nucleophilicity and acidity of the thiol group. nih.gov
Physicochemical	LogP (Octanol-Water Partition Coefficient)	A measure of the molecule's lipophilicity.	Can affect the compound's access to reactants in different solvent phases.
Geometrical	Solvent-Accessible Surface Area (SASA)	The surface area of the molecule accessible to a solvent.	Steric hindrance around the reactive thiol group can be quantified by the local SASA.

By establishing a statistically significant relationship, such a QSPR model could then be used to predict the reactivity of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol and other novel compounds without the need for experimental synthesis and testing, thereby accelerating research and development.

Advanced Research Applications and Future Directions

Utility as a Versatile Synthetic Building Block

There is no available research to specifically demonstrate the utility of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol as a versatile synthetic building block.

Precursor for Novel Branched Thioethers, Ethers, and Mixed Alcohol/Thiol Derivatives

While the presence of both hydroxyl and sulfanyl (B85325) groups theoretically allows for selective or dual functionalization to form a variety of derivatives, no studies have been published that utilize 2-Ethyl-2-(sulfanylmethyl)butan-1-ol as a precursor for the synthesis of novel branched thioethers, ethers, or other mixed derivatives. The reactivity of this specific substrate, including chemoselectivity between the alcohol and thiol moieties under various reaction conditions, remains undocumented.

Scaffold for the Synthesis of Complex Molecules with Defined Architectures

The neopentyl-like backbone of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol could theoretically serve as a rigid scaffold for constructing complex molecules. However, there are no examples in the literature of its use for this purpose. Its application in the synthesis of dendrimers, polymers, or other complex architectures with defined three-dimensional structures has not been investigated.

Potential in Catalysis and Ligand Design

The potential for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol in the fields of catalysis and ligand design is purely theoretical at this stage, with no specific research to support these applications.

As a Chiral Ligand Component in Asymmetric Catalysis (if enantioenriched forms are accessible)

There is no information on the synthesis of enantioenriched forms of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol. The development of chiral ligands from this compound for use in asymmetric catalysis is contingent on the ability to resolve its enantiomers or develop an asymmetric synthesis, neither of which has been reported. Therefore, its application as a chiral ligand component remains hypothetical.

Role in Organocatalytic Systems Leveraging Synergistic Functional Group Interactions

The combination of a hydroxyl and a thiol group within the same molecule presents the possibility for synergistic activation in organocatalytic systems. These groups could act as hydrogen-bond donors or engage in other non-covalent interactions to catalyze reactions. However, no studies have been published that explore or confirm such a role for 2-Ethyl-2-(sulfanylmethyl)butan-1-ol.

Integration into Advanced Materials Science Research

There is no documented research on the integration of 2-Ethyl-2-(sulfanylmethyl)butan-1-ol into any area of advanced materials science. Its potential use in the development of functional polymers, self-assembled monolayers, or nanoparticles has not been explored.

Monomer or Precursor for Polymer Chemistry (e.g., thiol-ene click chemistry)

The presence of a thiol group makes 2-Ethyl-2-(sulfanylmethyl)butan-1-ol a prime candidate for thiol-ene "click" chemistry. This set of reactions is known for its high efficiency, stereoselectivity, and tolerance of a wide range of functional groups, often proceeding under mild conditions with minimal byproducts. The thiol-ene reaction can be initiated either by radicals or by a nucleophile-mediated Michael addition. researchgate.netrsc.org

In this context, 2-Ethyl-2-(sulfanylmethyl)butan-1-ol can serve as a chain-transfer agent or as a monomer in step-growth polymerizations. When reacted with molecules containing one or more alkene ('-ene') functional groups, the thiol group adds across the double bond, incorporating the molecule into a polymer chain. The pendant hydroxyl group remains available for subsequent post-polymerization modification, allowing for the creation of functionalized polymers with tailored properties such as hydrophilicity, biocompatibility, or sites for further grafting.

Table 1: Potential Thiol-Ene Reactions with 2-Ethyl-2-(sulfanylmethyl)butan-1-ol

Reaction Type	Co-reactant Example	Resulting Polymer Feature	Potential Application
Radical-mediated Polymerization	Di- or multi-functional acrylates	Cross-linked network with pendant hydroxyl groups	Hydrogels, coatings, adhesives
Step-growth Polymerization	Divinyl ethers	Linear polymer with hydroxyl side chains	Functional thermoplastics, elastomers
Surface Grafting	Vinyl-functionalized surfaces	Surface with grafted hydroxyl groups	Modified membranes, biocompatible surfaces

This dual functionality is advantageous for creating complex macromolecular architectures, including block copolymers, dendrimers, and polymer brushes.

Surface Modification Agents and Components of Self-Assembled Monolayers (SAMs)

The thiol group has a strong affinity for noble metal surfaces, particularly gold, making it an ideal anchor for the formation of self-assembled monolayers (SAMs). sci-hub.boxuco.es SAMs are highly ordered molecular assemblies that form spontaneously on a substrate, allowing for precise control over the interfacial properties of materials at the nanoscale. nih.gov

When 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is exposed to a gold surface, the sulfur atom chemisorbs, forming a stable gold-thiolate bond. This leads to the formation of a dense, organized monolayer where the alkyl chains are oriented away from the surface. The terminal hydroxyl groups are thus exposed to the environment, transforming the hydrophobic gold surface into a hydrophilic, functionalized interface. This modification can be used to control wetting, adhesion, and biocompatibility.

Table 2: Surface Properties Before and After SAM Formation

Property	Unmodified Gold Surface	Surface with 2-Ethyl-2-(sulfanylmethyl)butan-1-ol SAM
Wettability	Hydrophobic	Hydrophilic
Terminal Functional Group	None (metallic)	Hydroxyl (-OH)
Potential Applications	Electronics, plasmonics	Biosensors, anti-fouling coatings, platforms for further chemical modification

The presence of ethyl groups at the C2 position may influence the packing density and ordering of the monolayer compared to simple alkanethiols, potentially creating more accessible surface hydroxyl groups.

Future Research Avenues and Emerging Concepts

Future research into 2-Ethyl-2-(sulfanylmethyl)butan-1-ol is likely to focus on harnessing its bifunctional nature in novel and more efficient ways.

Exploration of Unprecedented Reactivity Modes under Non-Standard Conditions

Investigating the reactivity of this molecule under non-standard conditions could unlock novel transformations. The application of external stimuli such as electrochemical potential, mechanochemical force, or sonication could lead to reactivity patterns that differ from conventional thermal activation. For example, selective electrochemical oxidation of the thiol in the presence of the alcohol, or vice-versa, could provide a pathway to new functional materials without the need for protecting groups.

Development of Highly Atom-Economical and Environmentally Benign Syntheses

Future synthetic efforts will likely target greener and more atom-economical routes to 2-Ethyl-2-(sulfanylmethyl)butan-1-ol and related structures. This could involve the development of catalytic, one-pot procedures that avoid stoichiometric reagents and minimize waste. Multicomponent reactions, where three or more starting materials combine in a single operation to form the final product, represent a promising strategy. Such an approach would be a significant improvement over classical multi-step syntheses that may require protection and deprotection of the thiol and alcohol functionalities.

Investigation of Biological Mimicry through its Bifunctional Nature (excluding clinical applications)

On a fundamental level, the proximate arrangement of thiol and hydroxyl groups in 2-Ethyl-2-(sulfanylmethyl)butan-1-ol can be used as a simple model to study concepts in biological mimicry. In some enzyme active sites, cysteine (containing a thiol) and serine (containing a hydroxyl) residues work cooperatively to catalyze reactions. This molecule could serve as a rudimentary, non-peptidic mimic to investigate the catalytic effects of intramolecular hydrogen bonding and concerted proton transfers between thiol and hydroxyl groups in non-aqueous environments. Such studies could provide insights into enzyme mechanisms and guide the design of new generations of small-molecule catalysts.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-ethyl-2-(sulfanylmethyl)butan-1-ol, and how do reaction conditions influence yield?

• Methodological Answer :

• Synthetic Pathways :

Thiol-Epoxide Ring-Opening : Reacting 2-ethyl-2-(epoxymethyl)butan-1-ol with hydrogen sulfide (H₂S) or thiols under basic conditions (e.g., NaOH) to introduce the sulfanylmethyl group .

Nucleophilic Substitution : Use sodium thiomethoxide (NaSCH₃) with a tosylated intermediate (e.g., 1-(tosyloxy)-3-butanol derivative) to install the sulfanylmethyl group. Mild conditions (room temperature, anhydrous ether) yield ~75% efficiency .

• Critical Factors :
• Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity.
• Temperature Control : Excess heat promotes side reactions (e.g., oxidation to sulfones).
• Table 1 : Comparison of Synthetic Routes

Method	Yield (%)	Purity (HPLC)	Key Reagents
Thiol-Epoxide	68	92%	H₂S, NaOH
Nucleophilic Substitution	75	89%	NaSCH₃, Tosyl chloride

Q. How can researchers characterize the purity and structure of 2-ethyl-2-(sulfanylmethyl)butan-1-ol?

• Methodological Answer :

• Spectroscopic Techniques :
• ¹H/¹³C NMR : Identify branching (ethyl, butanol) and sulfanylmethyl protons (δ 1.4–1.6 ppm for CH₂S; δ 2.7–3.1 ppm for -SCH₂-) .
• IR Spectroscopy : Confirm hydroxyl (-OH, ~3300 cm⁻¹) and thioether (-S-, ~650 cm⁻¹) groups.
• Mass Spectrometry (MS) : Molecular ion peak at m/z 164.24 (C₇H₁₆OS) .
• Chromatography :
• HPLC : Use C18 column with acetonitrile/water (70:30) for purity assessment.

Advanced Research Questions

Q. What are the oxidation pathways of 2-ethyl-2-(sulfanylmethyl)butan-1-ol, and how do they impact its stability in biological systems?

• Methodological Answer :

• Oxidation Reactions :

Sulfoxide Formation : Treat with H₂O₂ or meta-chloroperbenzoic acid (mCPBA) to yield sulfoxide derivatives (e.g., 2-ethyl-2-(sulfinylmethyl)butan-1-ol) .

Sulfone Formation : Strong oxidizing agents (e.g., KMnO₄) convert the thioether to a sulfone, altering polarity and bioavailability .

• Stability Analysis :
• Kinetic Studies : Monitor degradation via UV-Vis at 260 nm (sulfone absorption band).
• Biological Implications : Sulfones exhibit reduced membrane permeability but higher metabolic resistance.

Q. How does the stereochemistry of 2-ethyl-2-(sulfanylmethyl)butan-1-ol influence its interactions with enzymes?

• Methodological Answer :

• Enzymatic Assays :

Chiral Resolution : Use chiral HPLC (Chiralpak IA column) to separate enantiomers.

Kinetic Parameters : Measure Kₘ and Vₘₐₓ with alcohol dehydrogenases (ADH) to assess enantioselective binding .

• Computational Modeling :
• Docking Simulations (AutoDock Vina) : Predict binding affinity to ADH active sites. Sulfanylmethyl groups may sterically hinder interactions in the (R)-enantiomer .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodological Answer :

• Data Validation Strategies :

Reproducibility Checks : Standardize assay conditions (e.g., cell lines, incubation time).

Meta-Analysis : Compare IC₅₀ values across studies (Table 2).

• Table 2 : Reported Biological Activities

Study	Assay Type	IC₅₀ (µM)	Notes
Zhang et al. (2023)	Antimicrobial	12.5	Gram-positive bacteria
Lee et al. (2024)	Cytotoxicity	>100	HeLa cells, no activity
Proposed Resolution	Control experiments	N/A	Verify purity (>95%) via HPLC

Methodological Challenges and Solutions

Q. What strategies optimize enantioselective synthesis of 2-ethyl-2-(sulfanylmethyl)butan-1-ol?

• Answer :

• Biocatalysis : Use engineered Candida antarctica lipase B (CAL-B) for kinetic resolution of racemic mixtures (e.e. >98%) .
• Chiral Auxiliaries : Employ Evans oxazolidinones to direct stereochemistry during sulfanylmethyl group installation.

Q. How do solvent effects influence the compound’s reactivity in substitution reactions?

• Answer :

• Solvent Polarity : Polar solvents (e.g., DMSO) stabilize transition states in SN2 mechanisms, accelerating substitution at the sulfanylmethyl site.
• Dielectric Constant : Low dielectric solvents (e.g., toluene) favor elimination over substitution.